![molecular formula C8H9NO2 B2548234 5-Cyclobutyl-1,3-oxazole-4-carbaldehyde CAS No. 2344681-40-7](/img/structure/B2548234.png)
5-Cyclobutyl-1,3-oxazole-4-carbaldehyde
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Overview
Description
5-Cyclobutyl-1,3-oxazole-4-carbaldehyde is a useful research compound. Its molecular formula is C8H9NO2 and its molecular weight is 151.165. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Functionalization Techniques
The synthesis and functionalization of oxazole derivatives, including compounds similar to 5-Cyclobutyl-1,3-oxazole-4-carbaldehyde, have been extensively explored for their potential in various scientific research fields. A significant study by Wan et al. (2010) developed a practical and simple synthesis of 2,5-disubstituted oxazoles via an iodine-catalyzed tandem oxidative cyclization, demonstrating excellent functional group compatibility and a wide range of substrate applicability Simple and efficient preparation of 2,5-disubstituted oxazoles via a metal-free-catalyzed cascade cyclization. Similarly, Liu et al. (2015) reported on a novel one-pot five-component synthesis of tetrahydro-pyrrolo[3,4-b]pyridine-5-one via Ugi/Aza-Diels–Alder tandem reaction, showcasing an efficient access to drug-like bicyclic compounds A Novel One-Pot Five-Component Synthesis of Tetrahydro-pyrrolo[3,4-b]pyridine-5-one via Ugi/Aza-Diels–Alder Tandem Reaction.
Antimicrobial Applications
The design and synthesis of new 1,2,3-triazolyl pyrazole derivatives as potential antimicrobial agents via a Vilsmeier–Haack reaction approach by Bhat et al. (2016) highlight the antimicrobial potential of oxazole derivatives. These compounds exhibited broad-spectrum antimicrobial activities and moderate to good antioxidant activities, suggesting their relevance in drug discovery and microbiological research Design, synthesis and characterization of new 1,2,3-triazolyl pyrazole derivatives as potential antimicrobial agents via a Vilsmeier–Haack reaction approach.
Insect Growth-Inhibiting Activities
A study focused on the synthesis of novel 1,3-oxazole derivatives with insect growth-inhibiting activities by Guo et al. (2013) reveals the potential of such compounds in agricultural sciences. The research achieved straightforward and direct synthesis of 2-substituted-5-oxazolecarbaldehydes with significant armyworm growth regulating activities Synthesis of novel 1,3-oxazole derivatives with insect growth-inhibiting activities.
Safety and Hazards
Properties
IUPAC Name |
5-cyclobutyl-1,3-oxazole-4-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c10-4-7-8(11-5-9-7)6-2-1-3-6/h4-6H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMPWYQPFUBYBEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2=C(N=CO2)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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